Cas no 941845-48-3 (1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole
• CAS No: 941845-48-3
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5429060
• PubChem ID: 19258854
• Update Time: 2025-09-19

1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 5-(morpholin-4-ylsulfonyl)indolinyl ketone
• AKOS002317042
• (4-methoxyphenyl)(5-(morpholinosulfonyl)indolin-1-yl)methanone
• (4-methoxyphenyl)-(5-morpholin-4-ylsulfonyl-2,3-dihydroindol-1-yl)methanone
• VU0611941-1
• 941845-48-3
• F3349-0037
• 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C20H22N2O5S/c1-26-17-4-2-15(3-5-17)20(23)22-9-8-16-14-18(6-7-19(16)22)28(24,25)21-10-12-27-13-11-21/h2-7,14H,8-13H2,1H3
• InChI Key： BDIVSQMVTPGZKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(C1C=CC(=CC=1)OC)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.5Ų

Additional information on 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole

Introduction to 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole (CAS No. 941845-48-3)

1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole, identified by the CAS number 941845-48-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted indole core, a methoxybenzoyl group, and a morpholine sulfonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological properties. The presence of the methoxybenzoyl group and the morpholine sulfonyl moiety further enhances the compound's versatility and biological activity. Recent studies have highlighted the importance of these functional groups in modulating various biological targets, including enzymes, receptors, and signaling pathways.

In terms of its chemical synthesis, 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole can be synthesized through a multi-step process involving the condensation of 4-methoxybenzoyl chloride with an appropriate indole derivative, followed by the introduction of the morpholine sulfonyl group via a sulfonylation reaction. The synthetic route is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations.

The biological activity of 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a promising candidate for the development of novel therapeutic agents for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in signal transduction and are important targets for drug discovery. Studies have demonstrated that this compound can interact with specific GPCRs, leading to altered signaling pathways and potential therapeutic effects.

In addition to its direct biological activities, 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole has been explored as a lead compound for structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to its biological activity and to optimize these features for improved potency and selectivity. Through systematic modifications of the indole core and the functional groups attached to it, researchers have identified several analogs with enhanced pharmacological properties.

The pharmacokinetic properties of 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole have also been evaluated to assess its suitability as a drug candidate. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical development.

Toxicity studies are another critical aspect of evaluating the safety profile of potential drug candidates. Early toxicity assessments have indicated that 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole has low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 1-(4-methoxybenzoyl)-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indole (CAS No. 941845-48-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and to guide the optimization of this compound for clinical applications.